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Compound of Interest

Compound Name: Sodium arsanilate

Cat. No.: B089768

An In-depth Technical Guide to Sodium
Arsanilate

This technical guide provides a comprehensive overview of sodium arsanilate, including its
chemical identity, physicochemical properties, historical synthesis, and toxicological
mechanisms. The information is intended for researchers, scientists, and professionals in drug
development and chemical safety.

Chemical Identity and Structure

Sodium arsanilate, historically known by the trade name Atoxyl, is an organoarsenic
compound.[1][2][3] It was one of the first organoarsenicals to be used in medicine but was
ultimately found to be too toxic for human use.[2][3]

CAS Number: 127-85-5[1][2][4][5][6]

Molecular Formula: CeH7AsSNNaOs[2][4][7]

IUPAC Name: sodium (4-aminophenyl)-hydroxyarsinate[2][5]

Synonyms: (4-Aminophenyl)arsonic acid sodium salt, Arsamin, Atoxyl, Sodium
aminarsonate, Sodium p-aminobenzenearsonate, Sodium p-aminophenylarsonate.[1][4][6][7]
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The chemical structure of sodium arsanilate is provided below, represented by its SMILES
notation: C1=CC(=CC=C1N)--INVALID-LINK--(O)[O-].[Na+].[1][2][5]

Physicochemical and Toxicological Data

The key quantitative properties of sodium arsanilate are summarized in the table below. The
compound appears as a white, odorless, crystalline powder.[1][5]

Property Value Reference(s)

Molecular Weight 239.04 g/mol [51[7]

Soluble in 3 parts water; 150

. parts alcohol. Practically
Solubility _ . [5]
insoluble in chloroform and

ether.
LDso (Mouse, i.v.) 335 mg/kg [2]
LDso (Rat, i.v.) 335 mg/kg [2]
LDso (Rat, s.c.) 75 mg/kg [2]

Experimental Protocols

Due to its toxicity, the use of sodium arsanilate is now largely historical or limited to specific
veterinary or laboratory applications.[3] The most well-documented experimental protocol is its
synthesis, which is derived from the Béchamp reaction for its parent compound, arsanilic acid.

Protocol: Synthesis of Sodium Arsanilate via Arsanilic Acid (Béchamp Reaction)

This protocol describes the synthesis of arsanilic acid, which is then converted to its sodium
salt.[3][8]

e Reaction Setup: Aniline and arsenic acid are heated together. This process facilitates an
electrophilic aromatic substitution.[3]

» Reaction Mixture Processing: The resulting mixture is poured into water. A solution of sodium
hydroxide is added to the mixture, which results in the formation of two distinct layers: a
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lower aqueous alkaline layer and an upper aniline layer.[8]

« |solation of Arsanilic Acid: The layers are separated. To obtain free arsanilic acid, the
agueous alkaline solution is carefully acidified with concentrated hydrochloric acid until a
specific pH is reached (indicated by a color change from purple to faint yellow using
bromophenol blue indicator).[8]

o Crystallization: The solution is allowed to stand, often overnight, to allow for the complete
precipitation of arsanilic acid crystals. The crystals are then filtered.[8]

« Conversion to Sodium Arsanilate: To obtain the sodium salt, the purified arsanilic acid is
dissolved in an aqueous solution containing an equimolar amount of sodium hydroxide. The
resulting solution can then be evaporated to yield solid sodium arsanilate. (This step is a
standard acid-base neutralization).

Visualized Workflows and Pathways

Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of arsanilic acid, the
precursor to sodium arsanilate, based on the Béchamp reaction.
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Synthesis of Arsanilic Acid (Béchamp Reaction)
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Caption: Logical workflow for the synthesis of arsanilic acid.
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Proposed Mechanism of Toxicity

The toxicity of organoarsenicals like sodium arsanilate is complex. The diagram below
outlines a simplified proposed pathway for arsenic-induced cellular damage. Arsenicals can
induce oxidative stress and interfere with critical cellular processes, potentially leading to

carcinogenicity.[1]

Proposed Cellular Toxicity Pathway of Arsenicals
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(e.g., Sodium Arsanilate)
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Caption: High-level overview of arsenical-induced cellular toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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